molecular formula C11H10ClNO2S2 B6539994 4-chloro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide CAS No. 1060229-77-7

4-chloro-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

Cat. No. B6539994
CAS RN: 1060229-77-7
M. Wt: 287.8 g/mol
InChI Key: VEZHOCZBFOHSAA-UHFFFAOYSA-N
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Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position . It’s considered to be a structural alert with the formula C4H4S . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .


Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can produce aminothiophene derivatives . The Paal–Knorr reaction, known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents, is another method .


Molecular Structure Analysis

Thiophene has a five-membered ring made up of one sulfur atom and four carbon atoms . The molecular mass is 84.14 g/mol, and it has a density of 1.051 g/ml .


Chemical Reactions Analysis

Thiophene derivatives can participate in various chemical reactions. For instance, 4-(Thiophen-3-yl)aniline can be used as a reactant to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method .


Physical And Chemical Properties Analysis

Thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water . It has a melting point of -38°C .

Scientific Research Applications

Medicinal Chemistry

Thiophene and its substituted derivatives, such as “4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide”, are a very important class of heterocyclic compounds. They have a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are effective compounds with respect to their biological and physiological functions .

Anti-Inflammatory Properties

These compounds have been reported to possess anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.

Antimicrobial Properties

Thiophene derivatives show antimicrobial properties . This suggests that “4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide” could potentially be used in the development of new antimicrobial agents.

Anticancer Activity

A series of novel 2-alkythio-4-chloro-N-[imino-(heteroaryl)methyl]benzenesulfonamide derivatives were synthesized and evaluated for their anticancer activity . The most promising compounds showed a high cytotoxic effect in HeLa cancer cells .

Apoptosis Induction

The anti-proliferative effects of these compounds were associated with their ability to induce apoptosis in HeLa cells . They increased the early apoptotic population of cells, elevated the percentage of cells in the sub-G1 phase of the cell cycle, and induced apoptosis through caspase activation in HeLa cells .

Metabolic Stability

For the most active compounds, susceptibility to undergo first-phase oxidation reactions in human liver microsomes was assessed . The results of the in vitro metabolic stability experiments indicated values of the factor t ½ for these compounds in the range of 9.1–20.3 min .

Safety and Hazards

Thiophene derivatives can have different safety profiles depending on their specific structure. For example, 4-chloro-3-methoxy-N-[(thiophen-3-yl)methyl]aniline hydrochloride has hazard statements H315, H319, H335 .

Future Directions

Thiophene and its derivatives have diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia . They have been proven to be effective drugs in the present respective disease scenario . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .

Mechanism of Action

Target of Action

The primary target of 4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide is the M2 proton channel of the H5N1 influenza A virus . This channel plays a crucial role in the viral life cycle, making it an attractive target for antiviral drugs .

Mode of Action

4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide interacts with its target by acting as an inhibitor of the M2 proton channel . This interaction disrupts the normal functioning of the channel, thereby inhibiting the replication of the virus .

Biochemical Pathways

The inhibition of the M2 proton channel disrupts the viral life cycle, preventing the virus from replicating within host cells . This affects the downstream effects of viral replication, including the production of new virus particles and the spread of the virus to other cells .

Pharmacokinetics

Similar compounds have been found to undergo first-phase oxidation reactions in human liver microsomes . This suggests that the compound may be metabolized in the liver, which could impact its bioavailability .

Result of Action

The result of the action of 4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide is the inhibition of viral replication, leading to a decrease in the spread of the virus within the host . This can reduce the severity of the infection and help the host’s immune system to clear the virus .

Action Environment

The action of 4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide can be influenced by various environmental factors. For example, the pH of the environment can affect the ionization state of the compound, which could impact its ability to interact with its target . Additionally, the presence of other compounds, such as other drugs or metabolites, could potentially affect the compound’s action, efficacy, and stability .

properties

IUPAC Name

4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10ClNO2S2/c12-10-1-3-11(4-2-10)17(14,15)13-7-9-5-6-16-8-9/h1-6,8,13H,7H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VEZHOCZBFOHSAA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1S(=O)(=O)NCC2=CSC=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10ClNO2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-(thiophen-3-ylmethyl)benzenesulfonamide

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